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‘ Compound of Interest

Compound Name: 3-Bromo-5-chloro-thioanisole
CAS No.: 1394291-36-1
Cat. No.: B3177232

3-Bromo-5-chloro-thioanisole is a polysubstituted aromatic compound featuring a unique combination of reactive sites: a thioether group, a bromint

This guide provides a comprehensive technical overview of the chemical properties, reactivity, and synthetic utility of 3-Bromo-5-chloro-thioanisole.

Core Physicochemical Properties

3-Bromo-5-chloro-thioanisole, also known by its IUPAC name 1-bromo-3-chloro-5-(methylthio)benzene, is a key intermediate for creating more con
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Caption: Key reactive sites and transformations.
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Regioselective Cross-Coupling: The C-Br vs. C-Cl Advantage

The difference in bond dissociation energy between the C-Br (=285 kJ/mol) and C-Cl (=340 kJ/mol) bonds is the

This stepwise approach is a powerful strategy for building molecular complexity and generating libraries of r

Core Applications in Palladium-Catalyzed Reactions

The primary application of 3-Bromo-5-chloro-thioanisole is as a substrate in cross-coupling reactions to form

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming biaryl structures by coupling an organohalide with

Causality: This protocol employs a standard Pd(0) catalyst, a base to activate the boronic acid for transmeta

Reaction Setup: In an oven-dried flask under an inert atmosphere (Argon or Nitrogen), combine 3-Bromo-5-chlc

Solvent Addition: Add a degassed solvent such as 1,4-dioxane, toluene, or DME (sufficient to make a ~0.1 M ¢

Reaction Execution: Heat the mixture with vigorous stirring to 80-100 °C. Monitor the reaction progress by ~
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Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g.,

Purification: Purify the crude residue via silica gel column chromatography to yield the desired biaryl proc

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of aryl amines from aryl halides, a transformation that

Causality: This reaction requires a palladium catalyst, a specialized phosphine ligand to facilitate the chal
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Reaction Setup: In a glovebox or under an inert atmosphere, add a palladium source (e.g., Pdz2(dba)s or Pd(0/

Reagent Addition: Add 3-Bromo-5-chloro-thioanisole (1.0 equiv.) and the desired amine (1.0-1.2 equiv.), foll

Reaction Execution: Seal the vessel and heat the mixture to 80-110 °C with stirring. Monitor the reaction by

Work-up: Cool the reaction to room temperature and quench by adding water or a saturated aqueous NH4Cl soluf

Purification: Purify the crude material by silica gel column chromatography to obtain the target aryl amine.

Proposed Synthetic Pathway

While 3-Bromo-5-chloro-thioanisole is commercially available, understanding its synthesis provides valuable c
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Caption: A plausible synthetic route to the title compound.

This sequence involves a Sandmeyer-type reaction to convert the aniline into a diazonium salt, which is then

Safety and Handling

No specific safety data sheet (SDS) for 3-Bromo-5-chloro-thioanisole is universally published; however, based

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Irritation: Causes skin irritation and serious eye irritation. May cause respiratory irritation.

Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal pr

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Crucial Note: Always consult the specific Safety Data Sheet provided by the supplier before handling this che

Conclusion
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3-Bromo-5-chloro-thioanisole stands out as a strategically designed synthetic intermediate. Its key strengths
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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